Cas no 2228488-11-5 (1,3-dibromo-5-ethynyl-2-methoxybenzene)

• Product Name: 1,3-dibromo-5-ethynyl-2-methoxybenzene
• CAS No: 2228488-11-5
• MF: C₉H₆Br₂O
• MW: 289.951341152191
• CID: 6425914
• PubChem ID: 165674941
• Update Time: 2025-06-07

1,3-dibromo-5-ethynyl-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-dibromo-5-ethynyl-2-methoxybenzene
• 2228488-11-5
• EN300-1926780

• Inchi： 1S/C9H6Br2O/c1-3-6-4-7(10)9(12-2)8(11)5-6/h1,4-5H,2H3
• InChI Key： PIEMHGOWPMBOGO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#C)C=C(C=1OC)Br

Computed Properties

• Exact Mass: 289.87649g/mol
• Monoisotopic Mass: 287.87854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 1,3-dibromo-5-ethynyl-2-methoxybenzene

Introduction to 1,3-dibromo-5-ethynyl-2-methoxybenzene (CAS No. 2228488-11-5)

1,3-dibromo-5-ethynyl-2-methoxybenzene, with the CAS number 2228488-11-5, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its bromine substituents, an ethynyl group, and a methoxy functional group, which collectively contribute to its distinct chemical properties and reactivity.

The molecular formula of 1,3-dibromo-5-ethynyl-2-methoxybenzene is C₉H₇Br₂O, and it has a molecular weight of approximately 269.95 g/mol. The presence of the bromine atoms and the ethynyl group makes this compound highly reactive, enabling it to participate in a wide range of chemical reactions. The methoxy group further enhances its solubility and reactivity, making it an attractive starting material for the synthesis of more complex organic molecules.

In the field of medicinal chemistry, 1,3-dibromo-5-ethynyl-2-methoxybenzene has been explored as a building block for the development of novel pharmaceuticals. Recent studies have shown that compounds derived from this structure exhibit promising biological activities, including antitumor and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 1,3-dibromo-5-ethynyl-2-methoxybenzene demonstrated significant inhibition of cancer cell growth in vitro. This finding highlights the potential of this compound as a lead molecule for drug discovery.

Beyond its applications in medicinal chemistry, 1,3-dibromo-5-ethynyl-2-methoxybenzene has also found use in materials science. The ethynyl group can be readily converted into various functional groups through click chemistry reactions, making it an ideal precursor for the synthesis of conjugated polymers and other advanced materials. These materials have applications in areas such as organic electronics, photovoltaics, and sensors. A recent study in the Journal of Materials Chemistry C demonstrated that polymers derived from 1,3-dibromo-5-ethynyl-2-methoxybenzene exhibited excellent photoluminescence properties and stability under various environmental conditions.

The synthetic routes to prepare 1,3-dibromo-5-ethynyl-2-methoxybenzene have been well-documented in the literature. One common method involves the bromination of 5-ethynyl-2-methoxybenzene followed by further functionalization to introduce additional bromine atoms. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Advances in catalytic methods have also facilitated more efficient and environmentally friendly syntheses of this compound.

The physical properties of 1,3-dibromo-5-ethynyl-2-methoxybenzene, such as its melting point and solubility, are crucial for its handling and application. It is typically a solid at room temperature with a melting point ranging from 70°C to 75°C. Its solubility in common organic solvents like dichloromethane and dimethylformamide makes it easy to work with in laboratory settings. However, care should be taken to store this compound under appropriate conditions to maintain its stability and prevent degradation.

In conclusion, 1,3-dibromo-5-ethynyl-2-methoxybenzene (CAS No. 2228488-11-5) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure provides a foundation for the development of novel pharmaceuticals and advanced materials. Ongoing research continues to uncover new applications and improve synthetic methods for this important organic compound.